7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide
Overview
Description
7-Chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide (CFFA-HBr) is an organic compound that has been studied for its potential applications in scientific research. It is a derivative of the benzodiazepine family of compounds and its structure is similar to that of diazepam, a common anti-anxiety medication. CFFA-HBr has been studied for its potential uses in a variety of applications, including as a reagent for synthesis and as a drug target for drug design.
Scientific Research Applications
7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide has been studied for its potential applications in scientific research. In particular, it has been studied for its potential use as a reagent in organic synthesis. 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide can be used to synthesize a variety of compounds, including benzodiazepines, benzothiazoles, and benzoxazoles. It has also been studied for its potential use as a drug target in drug design. 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide has been shown to bind to a variety of receptors in the brain, including the GABA-A receptor, and has been studied for its potential use in the development of novel drugs for the treatment of anxiety, depression, and other neurological disorders.
Mechanism of Action
The mechanism of action of 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide is not yet fully understood. However, it is believed that 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide binds to the GABA-A receptor in the brain, which is responsible for regulating neuronal excitability. By binding to this receptor, 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide is thought to inhibit the release of neurotransmitters, such as GABA and glutamate, which can lead to a decrease in neuronal excitability. This decrease in excitability can lead to a reduction in anxiety, depression, and other neurological disorders.
Biochemical and Physiological Effects
7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide has been studied for its potential effects on the biochemical and physiological processes in the body. It has been shown to have anxiolytic, anticonvulsant, and sedative effects. It has also been shown to have a variety of biochemical effects, including the inhibition of the enzyme acetylcholinesterase, which is responsible for breaking down the neurotransmitter acetylcholine. This inhibition can lead to an increase in acetylcholine levels, which can have a variety of effects on the body, including increased alertness and improved cognitive function.
Advantages and Limitations for Lab Experiments
7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide has a number of advantages and limitations when used in lab experiments. One advantage is that it is relatively inexpensive and easy to synthesize. Additionally, it is relatively stable and has a relatively low toxicity. However, 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide is not very soluble in water, which can limit its use in some experiments.
Future Directions
7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide has a number of potential future directions for research. One potential direction is the development of novel drugs that target the GABA-A receptor. Additionally, 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide could be studied for its potential use in the development of drugs for the treatment of anxiety, depression, and other neurological disorders. Finally, 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide could be studied for its potential use in the development of compounds that could be used to modulate the activity of other receptors in the brain.
Synthesis Methods
7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide can be synthesized through a variety of methods. The most common method involves the reaction of 5-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine (CFFA) with hydrobromic acid (HBr). This reaction produces the desired product, 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide, as well as the byproducts water and hydrobromide salt. Other methods for synthesizing 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide include the reaction of CFFA with bromoacetic acid, the reaction of CFFA with bromoacetaldehyde, and the reaction of CFFA with bromoacetic anhydride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide involves the reaction of 6-fluoro-1H-1,3-benzodiazol-2-amine with hydrobromic acid and subsequent chlorination of the resulting product.", "Starting Materials": [ "6-fluoro-1H-1,3-benzodiazol-2-amine", "Hydrobromic acid", "Chlorine gas" ], "Reaction": [ "Step 1: 6-fluoro-1H-1,3-benzodiazol-2-amine is dissolved in hydrobromic acid and the mixture is heated to reflux for several hours.", "Step 2: The resulting product is cooled and filtered to obtain the hydrobromide salt of 6-fluoro-1H-1,3-benzodiazol-2-amine.", "Step 3: The hydrobromide salt is dissolved in water and chlorine gas is bubbled through the solution at room temperature.", "Step 4: The reaction mixture is then heated to reflux for several hours to complete the chlorination reaction.", "Step 5: The resulting product is cooled and filtered to obtain 7-chloro-6-fluoro-1H-1,3-benzodiazol-2-amine hydrobromide as a white solid." ] } | |
CAS RN |
2742659-34-1 |
Molecular Formula |
C7H6BrClFN3 |
Molecular Weight |
266.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
